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Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B1493468

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the molar extinction coefficient of Cy5 acid (mono
S03), a widely used far-red fluorescent dye. Understanding this fundamental photophysical
property is critical for accurate quantification and effective use in various bioanalytical and
imaging applications.

Core Photophysical Properties of Cy5 and its
Derivatives

Cyanine 5 (Cyb5) is a fluorescent dye valued for its high fluorescence intensity, photostability,
and emission in the far-red region of the spectrum, where autofluorescence from biological
samples is minimal.[1][2] The monosulfonated acid form of Cy5 contains a single sulfonate
group, which enhances its water solubility, making it suitable for labeling experiments in
agueous buffers without the need for organic co-solvents that could harm sensitive biological
molecules.[3]

The quantitative photophysical characteristics of Cy5 acid and its common derivatives are
summarized in the table below.
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Property

Cy5 Acid (mono
S03)/ Cy5
monoacid

Cy5 NHS Ester

Cy5 Carboxylic
Acid (non-
sulfonated)

Molar Extinction

Coefficient

250,000 cm~tM~1[4]

250,000 cm—tM1[2]

250,000 cm~tM-1[5][6]

Excitation Maximum

~651 nm[4] ~648 nm[2] ~646 nm[5][6]
(Amax)
Emission Maximum
~670 nm[4] ~671 nm[2] ~662 nm[5][6]
(Aem)
Quantum Yield 0.27[4] Not specified 0.2[5][6]
Solubility DMSOI[4] Water, DMSO, DMF[2] DMSO, DMF, DCM[6]

Experimental Protocol: Determining the Molar
Extinction Coefficient

The molar extinction coefficient (€) is a measure of how strongly a chemical species absorbs

light at a given wavelength. It is determined experimentally using the Beer-Lambert law.[7]

Beer-Lambert Law: A = €lc

Where:

Materials:

Ais the absorbance (unitless)

e Cy5 acid (mono SO3) powder

€ is the molar extinction coefficient (in M—cm=1)
| is the optical path length of the cuvette (typically 1 cm)

c is the molar concentration of the substance (in M)
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High-purity solvent (e.g., dimethyl sulfoxide (DMSO) or phosphate-buffered saline (PBS),
depending on the specific dye variant and experimental requirements)

Calibrated analytical balance
Volumetric flasks and pipettes
UV-Vis spectrophotometer

Quartz cuvettes (typically with a 1 cm path length)

Procedure:

Prepare a Stock Solution:
o Accurately weigh a small amount of the Cy5 acid powder.

o Dissolve the powder in a precise volume of the chosen solvent to create a stock solution
of a known concentration. It is advisable to start with a concentration in the millimolar
range (e.g., 1 mM).[8]

Prepare Serial Dilutions:

o Perform a series of accurate serial dilutions of the stock solution to create a set of
standards with decreasing concentrations. These concentrations should be chosen to yield
absorbance values within the linear range of the spectrophotometer (typically between 0.1
and 1.0).

Measure Absorbance:

o Set the spectrophotometer to measure the absorbance at the known maximum absorption
wavelength (Amax) of Cy5, which is approximately 650 nm.

o Use the pure solvent as a blank to zero the spectrophotometer.
o Measure the absorbance of each of the diluted standards at Amax.

Data Analysis:
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o Plot a graph of absorbance (A) on the y-axis versus concentration (c) on the x-axis.

o Perform a linear regression analysis on the data points. The resulting plot should be a
straight line passing through the origin, as predicted by the Beer-Lambert law.

o The slope of this line is equal to the molar extinction coefficient (¢€) multiplied by the path
length (1). If a 1 cm cuvette is used, the slope is the molar extinction coefficient.

Experimental Workflow for Molar Extinction
Coefficient Determination
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Caption: Workflow for determining the molar extinction coefficient using the Beer-Lambert law.
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Applications in Research and Development

The precise knowledge of the molar extinction coefficient of Cy5 acid is fundamental for its

application in various advanced scientific techniques:

Protein and Nucleic Acid Labeling: Cy5 derivatives, particularly NHS esters, are widely used
to fluorescently label proteins, antibodies, and nucleic acids.[2][3] Accurate concentration
determination is the first step to controlling the degree of labeling.

Fluorescence Microscopy: Labeled biomolecules allow for detailed imaging of cellular
components and functions.[1] The far-red emission of Cy5 is particularly advantageous due
to low cellular autofluorescence in this spectral region.[2]

Flow Cytometry: Cy5 is a preferred dye for analyzing cell populations in flow cytometry
because its emission spectrum aligns with a region of minimal cellular autofluorescence.[1]

FRET Studies: Cy5 frequently serves as an acceptor fluorophore in Forster Resonance
Energy Transfer (FRET) pairs, often with Cy3 as the donor, to study molecular interactions
and conformational changes.[9]

Genomic Analysis: In techniques like quantitative PCR (qPCR) and DNA sequencing, Cy5-
labeled probes and nucleotides are used for the real-time detection and quantification of
nucleic acids.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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